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Introduction
Promethium-147 (Pm-147), a beta-emitting radionuclide, presents potential applications as a

tracer in various environmental studies. Its unique radioactive properties, including a moderate

half-life and low-energy beta emissions, make it a candidate for tracking the movement of

sediments, water, and pollutants. This document provides detailed application notes and

protocols for the use of Promethium-147 as an environmental tracer, with a focus on

experimental design, sample analysis, and data interpretation. While extensive, detailed

protocols for large-scale environmental tracing with Pm-147 are not widely documented, this

guide synthesizes available data and adapts established methodologies from other

radioisotope tracers to provide a framework for its application.

Promethium-147 is a synthetic radioisotope, primarily produced as a fission product of

uranium in nuclear reactors.[1][2] It decays to the stable samarium-147 via beta decay, emitting

beta particles with a maximum energy of 0.224 MeV and has a half-life of 2.62 years.[3] This

half-life is suitable for studies of environmental processes that occur over several years. The

low energy of its beta emissions means that it requires less shielding, which can be an

advantage in field applications.
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The suitability of a radionuclide as an environmental tracer is determined by its physical and

chemical characteristics. The table below summarizes the key properties of Promethium-147
relevant to its use in environmental tracing applications.

Property Value
Significance for
Environmental Tracer
Studies

Half-life 2.62 years

Allows for the study of

environmental processes over

a multi-year timescale.

Radiation Type Beta (β-)

The emitted beta particles can

be detected with appropriate

instrumentation.

Maximum Beta Energy 0.224 MeV

The relatively low energy

simplifies shielding

requirements for handling and

transport.

Gamma Emission Negligible

The absence of significant

gamma radiation reduces

external radiation hazards.

Chemical Behavior Lanthanide series element

Tends to form trivalent cations

(Pm³⁺) and has a high affinity

for particulate matter, making it

suitable for sediment tracing.

Application: Sediment Transport Studies
Promethium-147 can be utilized to trace the movement of sediments in various aquatic

environments, such as rivers, estuaries, and coastal areas. By adsorbing onto sediment

particles, Pm-147 acts as a tag, allowing researchers to monitor the transport, deposition, and

erosion of these sediments over time.
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Experimental Protocol: Sediment Tracing with
Promethium-147
This protocol outlines a generalized procedure for a sediment transport study using Pm-147. It

is based on established methodologies for other radiotracers used in sedimentology.

1. Tracer Preparation:

Obtain a certified solution of Promethium-147 chloride (¹⁴⁷PmCl₃) from a reputable supplier.

Prepare a sediment slurry by mixing a known quantity of site-specific sediment with

deionized water.

Add the ¹⁴⁷PmCl₃ solution to the slurry and stir for a sufficient time to ensure uniform

adsorption of the tracer onto the sediment particles. The trivalent promethium cations will

readily bind to the negatively charged surfaces of clay and organic matter in the sediment.

Wash the labeled sediment several times with site water to remove any unadsorbed Pm-147.

Assay the activity of the labeled sediment to determine the specific activity (Bq/g).

2. Tracer Injection:

Select a representative injection point in the study area.

Carefully release the labeled sediment at the desired location, minimizing disturbance to the

surrounding environment.

Record the exact time, date, and coordinates of the injection.

3. Sample Collection:

At predetermined time intervals following the injection, collect sediment core or grab samples

at various locations downstream and across the expected transport pathway.

The sampling grid should be designed to capture the spatial distribution of the tracer.

Record the coordinates and depth of each sample.
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4. Sample Analysis:

Dry and homogenize the collected sediment samples.

A known weight of each sample is then subjected to radiochemical analysis to determine the

concentration of Pm-147. A detailed protocol for this analysis is provided in the next section.

5. Data Interpretation:

The spatial distribution of Pm-147 activity in the collected samples is mapped for each

sampling time.

This data can be used to determine the direction and rate of sediment transport, as well as

areas of deposition and erosion.

Mathematical models can be applied to the data to quantify sediment fluxes.

Radiochemical Analysis of Promethium-147 in
Environmental Samples
Accurate and sensitive detection of Promethium-147 in environmental matrices is crucial for

tracer studies. The following protocol describes a method for the separation and quantification

of Pm-147 in soil and sediment samples.

1. Sample Preparation:

An accurately weighed aliquot of the dried environmental sample is placed in a beaker.

A known amount of a stable promethium carrier (or another lanthanide carrier such as

neodymium) is added for yield determination.

The sample is ashed in a muffle furnace to destroy organic matter.

The ash is then dissolved using a mixture of strong acids (e.g., aqua regia or a mixture of

nitric and hydrofluoric acids).

2. Chemical Separation:
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The dissolved sample is subjected to a series of chemical separation steps to isolate

promethium from interfering radionuclides and matrix components.

Co-precipitation: Promethium is often co-precipitated with a lanthanide carrier, such as

lanthanum fluoride (LaF₃) or calcium oxalate (CaC₂O₄), to separate it from the bulk of the

sample matrix.

Ion Exchange Chromatography: The separated lanthanide fraction is then purified using

cation exchange chromatography. The sample is loaded onto a cation exchange resin

column, and promethium is selectively eluted using a complexing agent such as alpha-

hydroxyisobutyrate (α-HIBA). The elution conditions (pH and concentration of the eluent) are

carefully controlled to achieve separation from other lanthanides.

3. Source Preparation and Counting:

The purified promethium fraction is evaporated to dryness and redissolved in a small volume

of dilute acid.

The solution is then transferred to a planchet or mixed with a liquid scintillation cocktail.

The activity of Promethium-147 is measured using a low-background gas-flow proportional

counter or a liquid scintillation counter.

The chemical yield of the separation process is determined by measuring the recovery of the

stable carrier, typically by a gravimetric method or inductively coupled plasma mass

spectrometry (ICP-MS).

4. Calculation of Activity:

The activity of Pm-147 in the original sample is calculated using the following formula:

Activity (Bq/g) = (Net Counts per Second) / (Counting Efficiency x Sample Weight (g) x

Chemical Yield)

Visualizing the Workflow
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for a sediment tracing study and the logic of the radiochemical analysis.
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Caption: Experimental workflow for a sediment tracing study using Promethium-147.

Environmental Sample
(Soil/Sediment) Acid Digestion Chemical Separation

(Co-precipitation & Ion Exchange)
Radioactivity Measurement

(LSC or Proportional Counting) Pm-147 Activity

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1221622?utm_src=pdf-body-img
https://www.benchchem.com/product/b1221622?utm_src=pdf-body
https://www.benchchem.com/product/b1221622?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical flow of the radiochemical analysis for Promethium-147.

Other Potential Environmental Applications
While less documented, Promethium-147 could potentially be used in other environmental

tracing applications:

Water Pollution Studies: By introducing Pm-147 into a pollutant source, its movement and

dispersion in surface water or groundwater could be tracked.

Soil Erosion Studies: Similar to sediment tracing, Pm-147 could be used to label soil

particles to study erosion rates and patterns on hillslopes.

Atmospheric Transport: The use of Pm-147 as a source in miniature probes for real-time

measurements of dust suspension has been suggested, which could be applied to studies of

atmospheric transport of particulates.[4]

Safety Considerations
Promethium-147 is a radioactive material and must be handled with appropriate safety

precautions. All work with Pm-147 should be conducted in a licensed facility and by trained

personnel. Standard radiation safety protocols, including the use of personal protective

equipment (gloves, lab coat), contamination monitoring, and proper waste disposal, must be

strictly followed.[5] Due to its low-energy beta emissions, the external radiation hazard from

Pm-147 is relatively low, but internal exposure through ingestion or inhalation must be avoided.

Conclusion
Promethium-147 possesses characteristics that make it a viable, albeit underutilized, tracer for

environmental studies. Its moderate half-life and low-energy beta emissions offer advantages

for certain applications, particularly in sediment and soil tracing. The protocols outlined in this

document provide a foundation for researchers to design and execute environmental tracer

studies using Promethium-147. However, due to the limited number of published case studies,

further research and validation of these methods are encouraged to fully explore the potential

of this radionuclide in environmental science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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